(2E)-3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one
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Description
(2E)-3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18O and its molecular weight is 250.341. The purity is usually 95%.
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Scientific Research Applications
Structural and Interaction Studies
Crystal Packing and Non-Hydrogen Bonding Interactions
Research into ethyl and methyl substituted compounds, closely related to (2E)-3-(4-Ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one, reveals intriguing insights into their crystal packing. For instance, ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate demonstrates a unique N⋯π interaction, alongside two C–H⋯N and two C–H⋯O hydrogen bonds, forming a double-ribbon structure. This highlights the significance of non-hydrogen bonding interactions, such as N⋯π and O⋯π, in determining the molecular arrangement and properties of these compounds, which could influence their application in materials science and crystal engineering (Zhang, Wu, & Zhang, 2011).
Optical and Electronic Properties
The study of azo polymers, including compounds structurally related to this compound, has revealed their potential for reversible optical storage. These findings, such as the synthesis and copolymerization of nitrophenyl compounds with azo and BEM side groups, show significant photoinduced birefringence, indicating applications in optical data storage and photonic devices. The cooperative motion between azo groups and BEM side groups, leading to additional birefringence, exemplifies the intricate interplay between molecular structure and optical properties (Meng, Natansohn, Barrett, & Rochon, 1996).
Properties
IUPAC Name |
(E)-3-(4-ethylphenyl)-1-(4-methylphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O/c1-3-15-6-8-16(9-7-15)10-13-18(19)17-11-4-14(2)5-12-17/h4-13H,3H2,1-2H3/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLCKUQMQTXLLOY-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.